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Compound of Interest

Compound Name: NSC59984

Cat. No.: B15582338 Get Quote

For laboratory professionals engaged in cancer research and drug development, ensuring the

safe handling and proper disposal of investigational compounds like NSC59984 is of

paramount importance. This document provides a comprehensive guide to the proper disposal

procedures for NSC59984, alongside essential safety information to minimize risk and ensure a

safe laboratory environment.

Chemical and Physical Properties
NSC59984 is a small molecule activator of the p53 pathway, investigated for its potential in

cancer therapy.[1][2] It is a crystalline solid, appearing as a yellow to brown powder.[3]

Property Value

Molecular Formula C₁₂H₁₅N₃O₄[3][4]

Molecular Weight 265.27 g/mol [4]

CAS Number 803647-40-7[3][4]

Appearance Yellow to brown powder[3]

Solubility Soluble in DMSO[4][5]

Storage Temperature -20°C[3][4][5][6][7]
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NSC59984 is classified as a hazardous substance. Adherence to the following safety

precautions is mandatory to prevent exposure and ensure personal safety.

Hazard Statements:

H315: Causes skin irritation.[3][8]

H319: Causes serious eye irritation.[3][8]

H335: May cause respiratory irritation.[3][8]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if you feel unwell.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

The following diagram outlines the logical workflow for handling a potential exposure to

NSC59984.
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NSC59984 Exposure Response Workflow

Proper Disposal Procedures for NSC59984
The fundamental principle for the disposal of NSC59984 and its containers is to treat them as

hazardous waste. The specific guideline is:

P501: Dispose of contents/container to an approved waste disposal plant.[3]

To ensure compliance and safety, follow this detailed, step-by-step disposal plan.

Step 1: Waste Segregation and Collection
Designated Waste Container: All solid waste contaminated with NSC59984, including

unused compound, contaminated personal protective equipment (PPE), and labware (e.g.,

pipette tips, tubes), must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing NSC59984 should be collected in a separate, leak-proof,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

department.
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Sharps: Needles, syringes, or other sharps contaminated with NSC59984 must be disposed

of in a designated sharps container for hazardous chemical waste.

Step 2: Decontamination of Empty Containers
Triple Rinsing: The original container of NSC59984 must be triple-rinsed with a suitable

solvent (e.g., DMSO, followed by ethanol) to remove all residues.

Rinsate Collection: The rinsate from this process is considered hazardous and must be

collected and disposed of as liquid hazardous waste.

Container Disposal: After triple-rinsing, the defaced, empty container can typically be

disposed of as non-hazardous laboratory glass or plastic, according to your institution's

guidelines.

Step 3: Final Disposal
Waste Pickup: Once the hazardous waste container is full, seal it securely and arrange for

pickup by your institution's EHS department or a licensed hazardous waste disposal

contractor.

Documentation: Complete all necessary hazardous waste manifests or log forms as required

by your institution and local regulations.

The following diagram illustrates the proper disposal pathway for NSC59984 waste.
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NSC59984 Disposal Pathway

By adhering to these procedures, researchers can handle and dispose of NSC59984 in a

manner that ensures their safety and is in compliance with environmental regulations. Always

consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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